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Compound of Interest

Compound Name: Prochloraz

Cat. No.: B1679089

Introduction

Prochloraz is an imidazole fungicide widely used in the cultivation of mushrooms to control
fungal diseases.[1][2][3] Monitoring its residue levels is crucial to ensure consumer safety and
compliance with regulatory limits. The QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe) method has emerged as a streamlined and efficient sample preparation technique
for the extraction of pesticide residues from various food matrices, including mushrooms.[4][5]
This application note provides a detailed protocol for the extraction of prochloraz from
mushroom samples using a modified QUEChERS method, followed by analysis.

Principle

The QUEChERS method involves a two-step process: an initial extraction and partitioning step
followed by a dispersive solid-phase extraction (ASPE) cleanup.[6][7] First, the homogenized
mushroom sample is extracted with acetonitrile. The addition of salts creates a phase
separation, partitioning the prochloraz into the acetonitrile layer. Subsequently, an aliquot of
the extract is subjected to dSPE cleanup using a combination of sorbents to remove interfering
matrix components such as pigments, lipids, and sugars before instrumental analysis.[6]

Quantitative Data Summary
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The following table summarizes the performance data for the QUEChERS method for
prochloraz extraction in mushrooms as reported in various studies.

L Limit of Limit of
. Spiking . o
Analytical Recovery Detection Quantificati
Level Reference
Method Rate (%) (LOD) on (LOQ)
(mglkg)
(mglkg) (mglkg)
HPLC-UV Not Specified  97-99 0.01 0.05 [11121131181
GC-ECD 0.250 100.6 £ 1.6 0.0159 0.0529 [4]
GC-ECD 1.000 105.6 £ 3.9 0.0159 0.0529 [4]

Experimental Protocols

1. Materials and Reagents

o Sample: Fresh or cultivated mushrooms (e.g., Agaricus bisporus)
e Solvent: Acetonitrile (HPLC grade)

e Reagents: 5% (v/v) Formic acid in acetonitrile

e QUEChERS Extraction Salts (EN 15662): 4 g Magnesium Sulfate (anhydrous), 1 g Sodium
Chloride, 1 g Trisodium Citrate Dihydrate, 0.5 g Disodium Citrate Sesquihydrate.

e QUEChERS dSPE Cleanup Tube: 150 mg Primary Secondary Amine (PSA), 900 mg
Magnesium Sulfate (anhydrous) in a 15 mL centrifuge tube.

o Equipment: High-speed homogenizer, 50 mL and 15 mL centrifuge tubes, centrifuge, vortex
mixer, analytical balance.

2. Sample Preparation

e Homogenize a representative portion of the mushroom sample using a high-speed blender
or food processor to achieve a uniform pulp.

3. Extraction Procedure (Modified EN 15662)
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e Weigh 10 g of the homogenized mushroom pulp into a 50 mL centrifuge tube.[1][3]
e Add 10 mL of acetonitrile to the tube.[1][3]

o Cap the tube and shake vigorously for 1 minute.[1][3]

e Add the QUEChERS EN 15662 extraction salt mixture to the tube.[1][2][3]

e Immediately cap and shake vigorously for 1 minute.[1][3]

o Centrifuge the tube at 3,000 rpm for 5 minutes.[1][2][3]

4. Dispersive Solid-Phase Extraction (dSPE) Cleanup

o Transfer 6 mL of the supernatant (acetonitrile layer) into a 15 mL dSPE cleanup tube
containing PSA and anhydrous magnesium sulfate.[1][2][3]

o Cap the tube and shake vigorously for 30 seconds.[1][3]
e Centrifuge at 3,000 rpm for 5 minutes.[1][2][3]

o Take a 3 mL aliquot of the cleaned supernatant and add 30 pL of 5% v/v formic acid in
acetonitrile.[2]

e The sample is now ready for instrumental analysis (e.g., HPLC-UV or LC-MS/MS).

Visualizations
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Caption: Workflow for Prochloraz Extraction from Mushrooms using QUEChERS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Note: Determination of Prochloraz Residue
in Mushrooms using the QUEChERS Method]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b1679089#quechers-method-for-prochloraz-
extraction-in-mushrooms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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